Cas no 1935364-45-6 ([1-(2,2,2-trifluoroethyl)cyclobutyl]methanol)

• Product Name: [1-(2,2,2-trifluoroethyl)cyclobutyl]methanol
• CAS No: 1935364-45-6
• MF: C₇H₁₁F₃O
• MW: 168.156852960587
• MDL: MFCD30802751
• CID: 4632323
• PubChem ID: 130882914
• Update Time: 2025-05-20

[1-(2,2,2-trifluoroethyl)cyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-(2,2,2-trifluoroethyl)cyclobutyl]methanol
• PS-17214
• 1935364-45-6
• SB22590
• EN300-1932118
• MFCD30802751
• SY322353
• CS-0057164
• E79975
• (1-(2,2,2-Trifluoroethyl)cyclobutyl)methanol

• MDL： MFCD30802751
• Inchi： 1S/C7H11F3O/c8-7(9,10)4-6(5-11)2-1-3-6/h11H,1-5H2
• InChI Key： WUQSOCFZKXLGJL-UHFFFAOYSA-N
• SMILES： C(C1(CC(F)(F)F)CCC1)O

Computed Properties

• Exact Mass: 168.07619946g/mol
• Monoisotopic Mass: 168.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on [1-(2,2,2-trifluoroethyl)cyclobutyl]methanol

Introduction to [1-(2,2,2-trifluoroethyl)cyclobutyl]methanol (CAS No. 1935364-45-6)

[1-(2,2,2-trifluoroethyl)cyclobutyl]methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the CAS number 1935364-45-6, features a cyclobutyl moiety substituted with a 2,2,2-trifluoroethyl group, which imparts distinct chemical characteristics that make it valuable for various applications.

The structural integrity of [1-(2,2,2-trifluoroethyl)cyclobutyl]methanol is characterized by its rigid cyclobutyl ring and the electron-withdrawing effect of the trifluoroethyl group. This combination not only influences its physical properties such as solubility and boiling point but also plays a crucial role in its reactivity and interaction with biological systems. The presence of fluorine atoms in the trifluoroethyl group enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for drug development.

In recent years, [1-(2,2,2-trifluoroethyl)cyclobutyl]methanol has been explored in the synthesis of novel pharmaceutical agents. Its structural framework serves as a versatile scaffold for designing molecules with enhanced pharmacological activity. For instance, researchers have leveraged this compound to develop potential treatments for neurological disorders by incorporating it into molecules that target specific neurotransmitter pathways. The trifluoroethyl group's ability to modulate drug-receptor interactions has been particularly noteworthy in this context.

Moreover, the compound's unique properties have found applications in materials science. The combination of rigidity provided by the cyclobutyl ring and the fluorinated side chain makes [1-(2,2,2-trifluoroethyl)cyclobutyl]methanol an excellent candidate for polymer modification and the development of advanced coatings. These materials exhibit improved thermal stability and chemical resistance, which are critical for industrial applications.

Recent studies have also highlighted the compound's potential in catalysis. The electron-deficient nature of the trifluoroethyl group facilitates its use as a ligand in transition metal-catalyzed reactions. This has opened new avenues for synthetic organic chemistry, enabling more efficient and selective transformations that are essential for large-scale drug production.

The synthesis of [1-(2,2,2-trifluoroethyl)cyclobutyl]methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly utilized in its preparation. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic chemistry that have made such molecules accessible.

From a pharmacological perspective, [1-(2,2,2-trifluoroethyl)cyclobutyl]methanol has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules. Its structural features allow for easy functionalization at multiple sites, enabling the creation of diverse derivatives with tailored biological activities. This flexibility has been exploited in high-throughput screening campaigns to identify novel therapeutic agents.

The compound's interaction with biological systems has also been a focus of research. Studies have demonstrated its ability to interact with specific enzymes and receptors due to its optimized size and electronic distribution. This has implications for drug design, particularly in developing molecules that exhibit high selectivity and low toxicity profiles.

In conclusion, [1-(2,2,2-trifluoroethyl)cyclobutyl]methanol (CAS No. 1935364-45-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural attributes enable diverse applications ranging from drug development to advanced material formulations. As research continues to uncover new possibilities for this compound, its importance in modern chemistry is likely to grow further.